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Compound of Interest

Compound Name:
4-(bromomethyl)-7-methyl-2,3-

dihydro-1H-indene

Cat. No.: B13491170

Get Quote

Introduction: The Privileged Hazard
Indanyl methyl bromides (e.g., 5-(bromomethyl)indane) are "privileged scaffolds" in drug

discovery, serving as critical intermediates for melatonin receptor agonists (e.g., Ramelteon

analogs) and MAO-B inhibitors. However, their utility is matched by their aggression. These

compounds combine the high electrophilicity of a benzylic bromide with the lipophilicity of the

indane bicycle.

The Safety Paradox: While standard benzyl bromide is a known lachrymator, the indane

analogs often present a higher dermal risk. The fused aliphatic ring increases the partition

coefficient (LogP), facilitating rapid transdermal absorption where the bromide moiety then

alkylates subcutaneous nerve endings. This guide moves beyond the standard SDS to provide

a mechanistic handling strategy.

Physiochemical Hazard Profile
The Mechanism of Toxicity (TRPA1 Activation)
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Unlike simple acid burns, the pain response from indanyl methyl bromides is driven by specific

molecular recognition. These compounds act as potent TRPA1 (Transient Receptor Potential

Ankyrin 1) agonists.

Mechanism: The electrophilic benzylic carbon undergoes an SN2 alkylation reaction with the

sulfhydryl (-SH) groups of cysteine residues (specifically Cys621, Cys641, and Cys665)

located at the N-terminus of the TRPA1 ion channel in sensory neurons.

Physiological Consequence: This covalent modification locks the channel open, causing a

massive influx of Ca²⁺, which the brain interprets as burning pain and neurogenic

inflammation.

Implication for Safety: Standard water flushing removes the chemical but does not reverse

the alkylation immediately. Decontamination requires nucleophilic interception before tissue

binding occurs.

Composite Technical Data (Representative Class Profile)
Note: Specific physical properties vary by isomer, but hazard classification is consistent across

the class.
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Parameter Data / Classification Relevance

GHS Classification Skin Corr. 1B, Eye Dam. 1
Causes irreversible tissue

destruction on contact.

Signal Word DANGER High-risk category.[1][2][3][4]

Lachrymator Yes

Induces severe tearing and

respiratory distress at ppm

levels.

Reactivity Moisture Sensitive
Hydrolyzes to HBr (corrosive

gas) and indanyl alcohol.

Flash Point Typically >110°C (Closed Cup)
Combustible, but not highly

flammable.

Physical State Low-melting solid or viscous oil

Oils are harder to contain;

solids generate lachrymatory

dust.

Engineering Controls & Hierarchy of Defense
Reliance on PPE alone is a failure mode for lachrymators. The following hierarchy must be

implemented.
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Level 1: Isolation (Primary)

Glovebox (Inert Atm)
or Vented Balance Enclosure

Level 2: Ventilation (Secondary)

Fume Hood (Sash < 12 inches)
Face Velocity > 100 fpm

Level 3: Personal Defense (Tertiary)

Double Nitrile Gloves + Goggles
+ Lab Coat (Buttoned)

Click to download full resolution via product page

Figure 1: The "Defense in Depth" strategy for handling alkylating lachrymators. Isolation is

prioritized over ventilation.

Operational Protocols
Weighing and Transfer (The Critical Step)
Context: 90% of exposures occur during weighing due to static-induced dust or invisible vapor

trails.

No Open Bench Work: Never weigh indanyl methyl bromides on an open laboratory bench.
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Static Control: Use an anti-static gun on the weighing boat and spatula before touching the

solid. These compounds are lipophilic and prone to static cling.

Solvent Transfer: If possible, dissolve the solid in the transport solvent (e.g., DCM or

Toluene) inside the stock bottle or within the glovebox before transferring to the reaction

vessel. Handling a solution is safer than handling a dust.

The "Kill" Protocol: Chemical Decontamination
Do not dispose of active indanyl methyl bromides in the aqueous waste stream. They must be

chemically quenched (destroyed) first.

The Quenching Reagent (The "Kill Solution"):

Composition: 10% Ethanolamine (or Diethylamine) in Ethanol or Methanol.

Mechanism: The amine acts as a sacrificial nucleophile, rapidly displacing the bromide to

form a non-volatile, non-lachrymatory amino-indane salt.

Step-by-Step Quenching:

Preparation: Prepare a beaker with 5x excess volume of the Kill Solution.

Rinsing: Rinse all contaminated spatulas, weighing boats, and flasks immediately into this

beaker.

Soak: Allow the equipment to soak for 30 minutes.

Verification: Check pH. If acidic (due to HBr generation), add more amine.

Disposal: The deactivated mixture can now be disposed of as standard organic, halogenated

waste.
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Indanyl Methyl Bromide
(Lachrymator/Toxic)

SN2 Substitution
(Rapid Exothermic)

Ethanolamine
(Nucleophile)

Amino-Indane Adduct
(Non-Volatile/Safe)

HBr Salt
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Figure 2: Chemical deactivation pathway using a sacrificial amine nucleophile.

Emergency Response: Spills and Exposure
Spill Management (< 5 mL)

Evacuate: Clear the immediate area. The lachrymatory effect will serve as a natural warning.

Don PPE: Double nitrile gloves, goggles, and a respirator (OV/AG cartridges) if outside a

hood.

Contain: Cover the spill with a "PIG" mat or vermiculite.

Neutralize: Pour the Kill Solution (see 4.2) over the absorbent material. Do not use water

(generates HBr gas).

Wait: Allow 15 minutes for reaction.

Collect: Scoop into a double-bagged waste container.

First Aid (Dermal Exposure)
Immediate Action: Flush with water for 15 minutes.

Secondary Treatment: After flushing, wash gently with a 5% sodium bicarbonate solution to

neutralize any hydrolyzed acid.

Medical Attention: Seek evaluation. Delayed blistering is common with benzylic bromides

due to their lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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